Cas no 1040636-57-4 (N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040636-57-4
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 6175766
• PubChem ID: 27376556
• Update Time: 2025-06-30

N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(4-ethoxyphenyl)-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1040636-57-4
• N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• AKOS024506700
• F5320-0260

• Inchi： 1S/C20H18FN3O3/c1-2-27-17-9-7-16(8-10-17)22-20(26)18-11-12-19(25)24(23-18)13-14-3-5-15(21)6-4-14/h3-12H,2,13H2,1H3,(H,22,26)
• InChI Key： GZCRBDXZVDRNMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C(NC2C=CC(=CC=2)OCC)=O)=N1)=O

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71Ų

Additional information on N-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(4-Ethoxyphenyl)-1-[(4-Fluorophenyl)methyl]-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is a complex organic compound with the CAS number 1040636-57-4. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a dihydropyridazine ring system, which is a six-membered ring with two nitrogen atoms and two double bonds. The substituents on the ring include an ethoxyphenyl group, a fluorophenylmethyl group, and a carboxamide group, each contributing to its unique chemical properties and potential biological activities.

The synthesis of N-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Studies have shown that it exhibits moderate to high potency in inhibiting certain enzymes associated with inflammatory diseases and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This finding has sparked interest in its potential application as an anti-inflammatory agent.

In addition to its enzymatic activity, N-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its ability to modulate cellular signaling pathways. A recent study conducted by researchers at the University of California revealed that this compound can interact with the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. This interaction suggests that it could be a promising candidate for developing targeted therapies against cancer.

The structural features of this compound also make it an attractive candidate for further modification and optimization. The presence of the ethoxyphenyl group introduces hydrophilic properties, while the fluorophenylmethyl group enhances lipophilicity, creating a balance that is crucial for drug bioavailability. Researchers are currently exploring the impact of substituent variations on its pharmacokinetic properties to optimize its therapeutic potential.

From an environmental standpoint, understanding the fate and transport of N-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide in natural systems is essential for assessing its ecological risks. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to provide insights into its persistence in the environment and guide sustainable practices for its use.

In conclusion, N-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advances in synthetic methodologies and pharmacological studies, positions it as a valuable tool for addressing unmet medical needs. Continued research into its biological mechanisms and environmental impact will undoubtedly shed more light on its full potential as a therapeutic agent.